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Application Notes and Protocols for Flortaucipir
PET Scans
For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols and recommended parameters for the

acquisition of Flortaucipir ([¹⁸F]FTP) positron emission tomography (PET) scans. Flortaucipir
is a radioactive diagnostic agent indicated for PET imaging of the brain to estimate the density

and distribution of aggregated tau neurofibrillary tangles (NFTs) in adult patients with cognitive

impairment who are being evaluated for Alzheimer's disease (AD).[1][2] Adherence to

standardized protocols is crucial for ensuring the quality, consistency, and comparability of

Flortaucipir PET imaging data in both research and clinical trial settings.

Patient Preparation
No specific patient preparation is required before a Flortaucipir PET scan.[3] Patients are

typically advised to stay hydrated.[4] It is not necessary to control ambient conditions or limit

the patient's activity or stimulation during the uptake period.[3]

Radiopharmaceutical Administration
The recommended dose of Flortaucipir is 370 MBq (10 mCi), administered as a single

intravenous bolus in a total volume of 10 mL or less.[3][5] The injection should be followed by

an intravenous flush of 0.9% sodium chloride.[3]
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Image Acquisition Parameters
Both static and dynamic imaging protocols are utilized for Flortaucipir PET scans. Static

imaging is more common in clinical settings, while dynamic scanning is often employed in

research for more detailed quantitative analysis.

Table 1: Recommended Parameters for Static
Flortaucipir PET Image Acquisition

Parameter Recommendation Source(s)

Radiotracer Dose 370 MBq (10 mCi) [3][5]

Uptake Time 80 - 100 minutes post-injection [3][5][6]

Scan Duration 20 minutes [3][5][6]

Scan Mode 3D acquisition [5][6]

Framing

4 x 5-minute frames

(recommended to allow for

motion correction)

[3][5][6]

Table 2: Example Parameters for Dynamic Flortaucipir
PET Image Acquisition

Parameter Recommendation Source(s)

Radiotracer Dose ~223 ± 18 MBq [7]

Total Scan Duration Up to 130 minutes [7]

Framing

29 frames (e.g., 1x15s, 3x5s,

3x10s, 4x60s, 2x150s, 2x300s,

4x600s, 10x300s)

[7]

Experimental Protocols
Static Image Acquisition Protocol
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Patient Positioning: Position the patient in a supine position with the head in a comfortable

head holder to minimize movement.[4][6] Ensure the entire brain, including the cerebellum, is

within the scanner's field of view (FOV).[3] Flexible head restraints may be used to reduce

head motion.[3]

Radiotracer Injection: Administer a single intravenous bolus of 370 MBq (10 mCi) of

Flortaucipir.[3][5]

Uptake Period: Allow for an uptake period of 80 to 100 minutes. The patient can rest

comfortably during this time.[3][5][6]

Image Acquisition: Begin a 20-minute PET scan approximately 80 minutes after the injection.

[3] It is recommended to acquire the data in a dynamic mode of 4 x 5-minute frames to

facilitate motion correction.[3][5][6]

CT for Attenuation Correction: Perform a low-dose CT scan for attenuation correction either

before or after the PET emission scan.[7]

Image Reconstruction
Reconstruction parameters can be camera-specific but should be similar to those used for

amyloid imaging.[3]

Parameter Recommendation Source(s)

Reconstruction Algorithm

3D Ordered Subset

Expectation Maximization

(OSEM)

[6]

Matrix Size At least 256 x 256 [6]

Voxel Size 2-3 mm [3]

Corrections

Standard corrections for dead

time, decay, attenuation,

randoms, and scatter

[7]

Data Analysis
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Quantitative analysis of Flortaucipir PET images typically involves calculating the

Standardized Uptake Value Ratio (SUVR). This is achieved by normalizing the tracer uptake in

a region of interest to a reference region that is expected to have minimal specific binding.

Reference Region: The cerebellar crus or cerebellar gray matter is commonly used as the

reference region.[8][9]

Quantitative Analysis: For quantitative analysis, the 20-minute scan data is often summed

into a single image.[10] Regions of interest (ROIs) are delineated, and the mean tracer

uptake within these ROIs is calculated to derive SUVR values.[10]

Visualizations
Flortaucipir PET Scan Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://academic.oup.com/braincomms/article/6/1/fcad305/7424837
https://www.biospace.com/lilly-receives-u-s-fda-approval-of-tauvid-flortaucipir-f-18-injection-for-use-in-patients-being-evaluated-for-alzheimer-s-disease
https://www.biospace.com/lilly-receives-u-s-fda-approval-of-tauvid-flortaucipir-f-18-injection-for-use-in-patients-being-evaluated-for-alzheimer-s-disease
https://jnm.snmjournals.org/content/61/supplement_1/3042
https://jnm.snmjournals.org/content/66/supplement_1/251403
https://pmc.ncbi.nlm.nih.gov/articles/PMC8803772/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8803772/
https://www.researchgate.net/publication/357539105_International_consensus_on_the_use_of_tau_PET_imaging_agent_18F-flortaucipir_in_Alzheimer's_disease
https://pmc.ncbi.nlm.nih.gov/articles/PMC7044757/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11041710/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11041710/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11041710/
https://jnm.snmjournals.org/content/early/2025/01/07/jnumed.124.268756
https://pmc.ncbi.nlm.nih.gov/articles/PMC7295920/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7295920/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7295920/
https://www.benchchem.com/product/b611109#recommended-image-acquisition-parameters-for-flortaucipir-scans
https://www.benchchem.com/product/b611109#recommended-image-acquisition-parameters-for-flortaucipir-scans
https://www.benchchem.com/product/b611109#recommended-image-acquisition-parameters-for-flortaucipir-scans
https://www.benchchem.com/product/b611109#recommended-image-acquisition-parameters-for-flortaucipir-scans
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b611109?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b611109?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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